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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458

Essential guidelines for the safe handling and disposal of 3-Bromo-1-propanol, ensuring the
protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount. 3-Bromo-1-propanol, a common reagent in organic synthesis,
is classified as a hazardous material, necessitating specific procedures for its disposal. This
guide provides immediate, essential safety and logistical information to manage 3-Bromo-1-
propanol waste effectively.

Immediate Safety and Spill Response

In the event of a spill or accidental release, immediate and appropriate action is critical to
mitigate exposure and prevent environmental contamination. Always handle 3-Bromo-1-
propanol in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical splash goggles or a face shield are mandatory.

e Hand Protection: Use chemical-resistant gloves; standard gloves may not provide adequate
protection.

» Body Protection: A lab coat or other impervious clothing should be worn to prevent skin
contact.[1]
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» Respiratory Protection: If working outside a fume hood or if vapors are generated, a NIOSH-
approved respirator with an organic vapor cartridge is required.[1][2][3]

Spill Cleanup Protocol:

o Evacuate and Ventilate: Alert others in the vicinity and evacuate the area if the spill is
significant. Ensure adequate ventilation.[1][4]

e Remove Ignition Sources: Eliminate all potential sources of ignition in the area.[2][3]

o Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a
commercial absorbent to contain the liquid.[1][4] Prevent the spill from entering drains.[1][4]

o Collection: Carefully collect the absorbed material and any contaminated items (e.g., gloves,
absorbent pads) into a designated, leak-proof, and chemically compatible container.[2][3][4]

o Decontamination: Wash any contaminated surfaces with a soap and water solution.[2][3]
» Disposal: Seal the container and label it as hazardous waste for proper disposal.[2][3]

Step-by-Step Disposal Plan

The standard and required method for the disposal of 3-Bromo-1-propanol is through a
licensed hazardous waste disposal company.[1] In-laboratory chemical treatment is not
recommended due to the potential for hazardous reactions.[1]

e Waste Segregation and Collection:

o Collect all waste containing 3-Bromo-1-propanol, including unused product, reaction
residues, and contaminated consumables (e.g., pipette tips, gloves, paper towels), in a
designated hazardous waste container.[1]

o The container must be leak-proof, chemically compatible with 3-Bromo-1-propanol, and
have a secure screw cap.

e Labeling:
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o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "3-Bromo-1-propanol”.[1]

o Include information on the associated hazards (e.g., toxic, combustible).

o Ifitis a mixed waste stream, list all components and their approximate percentages.

o Storage:
o Store the sealed hazardous waste container in a designated satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials such as strong oxidizing agents.[4][5] The recommended storage temperature is
between 2-8°C.[4]

o Ensure the container is stored away from sources of ignition.[5]
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[1]

o Provide them with all necessary information about the waste stream.
» Documentation:

o Complete all required waste disposal forms and maintain a record of the disposal activities
as mandated by your institution and local regulations.[1]

Quantitative Data and Physical Properties

While specific regulatory disposal limits for 3-Bromo-1-propanol can vary by jurisdiction, the
following table summarizes its key physical properties relevant to its handling and hazard
assessment.
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Property Value

CAS Number 627-18-9

Molecular Formula CsHsBrO

Molecular Weight 138.99 g/mol

Appearance Colorless liquid

Boiling Point 145-148 °C (293-298 °F) at 760 mmHg[2]
Flash Point 94 °C (201 °F)[2]

Density 1.537 g/cm3 at 25 °C[4]

Water Solubility

167 g/L[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-

Bromo-1-propanol waste.
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3-Bromo-1-propanol Disposal Workflow

Generation of
3-Bromo-1-propanol Waste

Collect waste in a designated,
compatible, and sealed container.

;

Label container with 'Hazardous Waste'
and '3-Bromo-1-propanol'.

;

Store in a cool, dry, well-ventilated
satellite accumulation area.

Contact Environmental Health & Safety (EHS)
or a licensed disposal company.

Complete all required
waste disposal documentation.

Professional Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of 3-Bromo-1-
propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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